Cas no 436086-80-5 (Benzenemethanamine,2,3,4-trimethoxy-N-(phenylmethyl)-)

• Product Name: Benzenemethanamine,2,3,4-trimethoxy-N-(phenylmethyl)-
• CAS No: 436086-80-5
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 333144
• PubChem ID: 769799
• Update Time: 2025-04-19

Benzenemethanamine,2,3,4-trimethoxy-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,2,3,4-trimethoxy-N-(phenylmethyl)-
• BENZYL-(2,3,4-TRIMETHOXY-BENZYL)-AMINE
• AC1LGENI
• AG-F-54003
• AQ-360
• benzyl[(2,3,4-trimethoxyphenyl)methyl]amine
• CTK4I7470
• MolPort-000-937-927
• Benzyl-(2,3,4-trimethoxy-benzyl)amine
• N-Benzyl-1-(2,3,4-trimethoxyphenyl)methanamine
• AKOS000225833
• N-benzyl-N-(2,3,4-trimethoxybenzyl)amine
• SR-01000370503
• SR-01000370503-1
• 436086-80-5
• SB82251
• 1-phenyl-N-[(2,3,4-trimethoxyphenyl)methyl]methanamine
• CS-0368100
• AQ-360/42535722
• DTXSID10354344
• BENZYL-(2,3,4-TRIMETHOXYBENZYL)AMINE

• MDL： MFCD04035006
• Inchi： 1S/C17H21NO3/c1-19-15-10-9-14(16(20-2)17(15)21-3)12-18-11-13-7-5-4-6-8-13/h4-10,18H,11-12H2,1-3H3
• InChI Key： NJYGEYFQNOYZCB-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1CNCC1C=CC=CC=1)OC)OC

Computed Properties

• Exact Mass: 287.15214353g/mol
• Monoisotopic Mass: 287.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.7Ų

Benzenemethanamine,2,3,4-trimethoxy-N-(phenylmethyl)- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT